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Compound of Interest

Compound Name: Razaxaban Hydrochloride

Cat. No.: B1678835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the efficacy of Razaxaban Hydrochloride in

established thrombosis models. Through a detailed comparison with other direct Factor Xa

inhibitors and standard-of-care anticoagulants, this document aims to equip researchers and

drug development professionals with the necessary data to evaluate its potential as a

therapeutic agent. All quantitative data is presented in structured tables, and detailed

experimental methodologies are provided for key cited experiments.

Mechanism of Action: Targeting the Coagulation
Cascade
Razaxaban is an oral, direct inhibitor of Factor Xa (FXa), a critical enzyme in the coagulation

cascade.[1] By binding to FXa, Razaxaban effectively blocks the conversion of prothrombin to

thrombin, thereby preventing the formation of fibrin clots.[1] This targeted mechanism of action

is shared by other "xaban" drugs, including Apixaban and Rivaroxaban.

Below is a diagram illustrating the coagulation cascade and the point of intervention for Factor

Xa inhibitors.
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Experimental Procedure

Anesthetize Rabbit Expose Carotid Artery Administer Razaxaban or Vehicle Apply Electrical Current to Artery Monitor Blood Flow Measure Thrombus Weight and Blood Flow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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